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Introduction to Carbomer 980

Carbomer 980 is a high molecular weight, cross-linked polymer of acrylic acid.[1][2] It belongs
to the family of carbomers, which are widely utilized in the pharmaceutical and cosmetic
industries as rheology modifiers, stabilizers, and controlled-release agents.[3][4] Supplied as a
white, fluffy, and hygroscopic powder with a slightly acidic nature, Carbomer 980 exhibits its
remarkable thickening, suspending, and gelling properties upon dispersion and neutralization in
a suitable solvent system.[3][5] Its ability to form clear, viscous gels at low concentrations
makes it an invaluable excipient in a wide array of formulations, including topical gels, creams,
lotions, and oral suspensions.[4][6]

The fundamental mechanism behind Carbomer 980's functionality lies in its molecular
structure. In its dry, unneutralized state, the polyacrylic acid chains are tightly coiled.[1][7] Upon
dispersion in a polar solvent, the polymer begins to hydrate and partially uncoil.[7] The critical
step to achieve significant viscosity enhancement is neutralization. The addition of a base
ionizes the carboxylic acid groups, leading to electrostatic repulsion between the now
negatively charged polymer chains. This repulsion causes the polymer to uncoil and expand,
entrapping solvent molecules and resulting in the formation of a stable gel matrix.[8]

Interaction with Solvents
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The choice of solvent system is paramount in determining the final properties of a Carbomer
980 formulation. The polymer's behavior is significantly influenced by the polarity of the solvent
and its ability to solvate the polymer chains.

Agueous Systems

Water is the most common solvent for Carbomer 980. Upon dispersion in water, the polymer
hydrates and swells. The viscosity of an unneutralized aqueous dispersion is relatively low.[1]
Neutralization with a suitable base, such as sodium hydroxide (NaOH) or triethanolamine
(TEA), leads to a dramatic increase in viscosity.[1][7] The optimal pH for achieving maximum
viscosity is typically in the range of 6.0 to 7.5.[6] Beyond a pH of 9.0, the viscosity may
decrease due to the presence of excess electrolytes which can shield the charges on the
polymer backbone, reducing the electrostatic repulsion.[1]

Hydroalcoholic Systems

Carbomer 980 is also soluble in hydroalcoholic systems, which are common in topical and
transdermal formulations. The presence of alcohol can influence the hydration and swelling of
the polymer. Studies have shown that the type of alcohol and its concentration affect the final
viscosity of the gel.[9] For instance, isopropyl alcohol, being less polar than ethanol, may
require higher levels of a neutralizing agent to achieve the desired viscosity.[9] The stability of
Carbomer 980 gels can also be affected by the alcohol type, with some studies indicating that
ethanol-based gels may exhibit greater long-term viscosity stability compared to those made
with isopropyl alcohol.[9]

Polyol Systems

Polyols such as glycerin and propylene glycol are frequently used as co-solvents and
humectants in formulations containing Carbomer 980. These solvents can influence the
viscosity and rheological properties of the gel. In anhydrous or low-water systems, polyols can
act as hydroxyl donors, forming hydrogen bonds with the carboxylic acid groups of the
Carbomer, which can contribute to thickening without the need for neutralization.[6]

Quantitative Data on Carbomer 980-Solvent
Interactions
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The following tables summarize the quantitative effects of solvent, concentration, and pH on
the viscosity of Carbomer 980 dispersions.

Table 1: Effect of Carbomer 980 Concentration and pH on Viscosity in Aqueous Solution

Carbomer 980

Concentration (wt%) pH Viscosity (mPa-s)
0.2 3.0 Low

> 7.0 ~15,000

0.5 3.0 Low

0.5 7.0 ~40,000 - 60,000
1.0 3.0 Low

1.0 7.0 >80,000

Viscosity measured using a Brookfield RVT viscometer at 20 rpm and 25°C. Data compiled
from multiple sources.[10]

Table 2: Influence of Solvent System on the Rheological Properties of 0.5% w/w Carbomer
980 Gels
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Solvent System

Neutralizing Agent

Approximate
Viscosity (mPa-s)

Observations

Water

Triethanolamine (TEA)

50,000 - 70,000

Forms a clear, stable
gel.[9]

70% Ethanol / 30%
Water

Triethanolamine (TEA)

40,000 - 60,000

Clear gel with good
stability.[9]

70% Isopropyl Alcohol
/ 30% Water

Triethanolamine (TEA)

30,000 - 50,000

May require more
neutralizer; viscosity

can change over time.

[9]

Water/Glycerin (60/40

vIv)

Sodium Hydroxide
(NaOH)

Lower yield stress and
moduli compared to
agueous gels at the
same polymer

concentration.

Less pseudoplastic
behavior than

aqueous gels.

Interaction with Excipients

The compatibility of Carbomer 980 with other formulation excipients is a critical consideration

in drug development. Incompatibilities can lead to a loss of viscosity, precipitation, or other

undesirable changes in the formulation.

Neutralizing Agents

As previously discussed, neutralizing agents are essential for activating the thickening

properties of Carbomer 980. Common neutralizers include:

 Inorganic Bases: Sodium hydroxide, potassium hydroxide.

e Organic Amines: Triethanolamine (TEA), tromethamine.

The choice of neutralizer can impact the final properties of the gel. For instance, TEA is often

preferred in hydroalcoholic systems.[11]

Electrolytes
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Carbomer 980 gels are sensitive to the presence of electrolytes. High concentrations of salts
can shield the negative charges on the polymer backbone, reducing electrostatic repulsion and
leading to a significant decrease in viscosity.[11] This effect is more pronounced with divalent
and trivalent cations.

Surfactants

The interaction between Carbomer 980 and surfactants is complex and depends on the nature
of the surfactant (ionic or non-ionic).

 lonic Surfactants: Oppositely charged (cationic) surfactants can form complexes with the
anionic Carbomer 980, leading to precipitation and a loss of viscosity.[3]

¢ Non-ionic Surfactants: At concentrations above their critical micelle concentration (CMC),
non-ionic surfactants can interact with Carbomer 980, which may lead to a decrease in
viscosity.[12][13][14] This is thought to occur through the formation of surfactant-polymer
aggregates.[12]

Preservatives and Other Excipients

Aqueous Carbomer 980 dispersions can support microbial growth, necessitating the inclusion
of a preservative.[3] Commonly used preservatives include parabens (methylparaben,
propylparaben) and chlorocresol.[3] It is important to ensure the compatibility of the chosen
preservative with the overall formulation.

Carbomer 980 can form complexes with certain amino-functional active ingredients and other
polymeric excipients, which can be influenced by pH and the presence of co-solvents like
alcohols and polyols.[3] It is also incompatible with phenol and resorcinol.[3]

Table 3: Compatibility of Carbomer 980 with Common Pharmaceutical Excipients
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Excipient Class Examples Compatibility/Interaction
) Methylparaben, Generally compatible, but
Preservatives L
Propylparaben, Chlorocresol testing is recommended.[3]
Antioxidants Sodium Metabisulfite Generally compatible.

Compatible; can improve

stability by chelating metal ions

Chelating Agents Edetic Acid (EDTA)
that can degrade the polymer.
[3]
o ) Incompatible; can cause
Cationic Polymers Polyquaternium compounds o
precipitation.[3]
Incompatible; prevents
Strong Acids Hydrochloric Acid neutralization and thickening.
[3]
) ) ) Can significantly reduce
High Levels of Electrolytes Sodium Chloride

viscosity.[11]

Experimental Protocols
Preparation of a 0.5% w/w Carbomer 980 Aqueous Gel

o Dispersion: Weigh 99.5 g of purified water into a beaker of appropriate size. While stirring
with a propeller mixer at a moderate speed (e.g., 500-800 rpm), slowly and carefully sprinkle
0.5 g of Carbomer 980 powder onto the surface of the water to avoid the formation of
agglomerates. Continue stirring until the powder is fully dispersed and hydrated. This may
take 30-60 minutes. A vortex should be avoided to minimize air entrapment.

o Neutralization: Prepare a 10% w/w solution of the chosen neutralizing agent (e.g.,
triethanolamine or sodium hydroxide). While continuing to stir the Carbomer dispersion,
slowly add the neutralizing solution dropwise until the desired pH (typically 6.5-7.5) is
reached. A clear, viscous gel will form.

e Homogenization: For a completely homogenous gel, a brief period of homogenization may
be employed. However, excessive shear should be avoided as it can permanently reduce the
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viscosity of the gel.[15]

Viscosity Measurement using a Brookfield Viscometer

 Instrument Setup: Ensure the Brookfield viscometer is level and calibrated according to the
manufacturer's instructions. Select an appropriate spindle and rotational speed based on the
expected viscosity of the Carbomer 980 gel.[7][16][17]

o Sample Preparation: Place a sufficient amount of the Carbomer 980 gel into a beaker,
ensuring the sample is free of air bubbles.[16] Allow the sample to equilibrate to the desired
measurement temperature (e.g., 25°C).

o Measurement: Immerse the spindle into the gel to the marked immersion point.[7][16] Start
the viscometer at the selected speed and allow the reading to stabilize before recording the
viscosity value in milliPascal-seconds (mPa-s).[7][17]

Determination of Swelling Index

o Sample Preparation: Accurately weigh a known amount of dry Carbomer 980 powder (Wd).
[18]

o Swelling: Place the powder in a large excess of the desired swelling medium (e.g., purified
water or a buffer solution of a specific pH) in a container.[19][20]

o Equilibrium: Allow the polymer to swell until equilibrium is reached. This may take several
hours to days.[21]

o Measurement: Carefully remove the swollen gel from the medium, blot away any excess
surface liquid, and weigh the swollen gel (Ws).[19]

e Calculation: The swelling index (SI) is calculated using the following formula:[18] SI = (Ws -
wd) / wd

Visualization of Interactions and Processes
Carbomer 980 Neutralization and Gel Formation
Pathway
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Caption: Carbomer 980 Neutralization and Gel Formation Pathway.
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Experimental Workflow for Carbomer 980 Gel
Formulation and Characterization
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Caption: Workflow for Carbomer 980 Gel Formulation and Characterization.

Conclusion

Carbomer 980 is a versatile and highly efficient rheology modifier that plays a crucial role in
the formulation of a wide range of pharmaceutical and cosmetic products. Its performance is
intricately linked to its interactions with the solvent system and other excipients. A thorough
understanding of these interactions, particularly the critical role of neutralization and the
potential for incompatibilities, is essential for successful formulation development. By carefully
selecting solvents and excipients and by employing robust experimental protocols for
characterization, researchers and drug development professionals can fully leverage the
beneficial properties of Carbomer 980 to create stable, effective, and aesthetically pleasing
products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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